N'-[(2-cyclohexylacetyl)oxy]-4-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-4-yl)methylidene]amino] 2-cyclohexylacetate
• InChI: InChI=1S/C14H19N3O2/c15-14(12-6-8-16-9-7-12)17-19-13(18)10-11-4-2-1-3-5-11/h6-9,11H,1-5,10H2,(H2,15,17)
• InChI Key: VGHPVYYCKILOTN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC(=O)ON=C(C2=CC=NC=C2)N
• Isomeric SMILES: C1CCC(CC1)CC(=O)O/N=C(/C2=CC=NC=C2)\N
• Molecular Formula: C14H19N3O2
• Molecular Weight: 261.32 g/mol

Description

N'-[(2-cyclohexylacetyl)oxy]-4-pyridinecarboximidamide is a chemical compound that is used in scientific research for its potential therapeutic properties. This compound is also known as CCMI, and it belongs to the class of imidazoline receptor ligands. The imidazoline receptor system is involved in various physiological and pathological processes, including blood pressure regulation, insulin secretion, and pain perception. In

Mechanism of Action

The mechanism of action of N'-[(2-cyclohexylacetyl)oxy]-4-pyridinecarboximidamide involves its binding to imidazoline receptors, particularly the I1 subtype. This binding leads to the activation of downstream signaling pathways, which can result in various physiological effects. For example, activation of imidazoline receptors can lead to the inhibition of sympathetic nervous system activity, which can reduce blood pressure. Imidazoline receptors are also involved in the regulation of insulin secretion, and activation of these receptors can improve glucose metabolism.
Biochemical and Physiological Effects:
Studies have shown that N'-[(2-cyclohexylacetyl)oxy]-4-pyridinecarboximidamide has various biochemical and physiological effects. For example, this compound has been shown to reduce blood pressure in animal models of hypertension. It has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes. In addition, N'-[(2-cyclohexylacetyl)oxy]-4-pyridinecarboximidamide has been shown to have analgesic properties, which may be useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-[(2-cyclohexylacetyl)oxy]-4-pyridinecarboximidamide in lab experiments is its high affinity for imidazoline receptors, particularly the I1 subtype. This allows for the selective activation of these receptors, which can lead to specific physiological effects. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of N'-[(2-cyclohexylacetyl)oxy]-4-pyridinecarboximidamide. One area of research is the development of more potent and selective imidazoline receptor ligands. This could lead to the development of more effective therapies for hypertension, diabetes, and pain. Another area of research is the investigation of the role of imidazoline receptors in other physiological processes, such as inflammation and neurodegeneration. This could lead to the development of new therapies for these conditions. Finally, the use of N'-[(2-cyclohexylacetyl)oxy]-4-pyridinecarboximidamide in combination with other drugs or therapies could be explored, as this may lead to synergistic effects that could enhance its therapeutic potential.

Synthesis Methods

The synthesis of N'-[(2-cyclohexylacetyl)oxy]-4-pyridinecarboximidamide involves the reaction of 4-pyridinecarboxylic acid with 2-cyclohexylacetic anhydride in the presence of a base catalyst. The reaction proceeds under reflux conditions, and the product is obtained in high yield after purification by column chromatography.

Scientific Research Applications

N'-[(2-cyclohexylacetyl)oxy]-4-pyridinecarboximidamide has been studied extensively for its potential therapeutic properties. It has been shown to have a high affinity for imidazoline receptors, particularly the I1 subtype. Imidazoline receptors are involved in various physiological processes, including blood pressure regulation, insulin secretion, and pain perception. Therefore, N'-[(2-cyclohexylacetyl)oxy]-4-pyridinecarboximidamide has been investigated for its potential use in the treatment of hypertension, diabetes, and pain.